Cas no 58554-02-2 (4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-9-methyl-2-phenyl-)

• Product name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-9-methyl-2-phenyl-
• CAS No: 58554-02-2
• MF: C₁₅H₁₆N₂O
• MW: 240.30034
• CID: 341679
• PubChem ID: 12339724

4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-9-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-9-methyl-2-phenyl-
• 9-methyl-2-phenyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• 58554-02-2
• 9-Methyl-2-phenyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• DTXSID80491811

• Inchi： InChI=1S/C15H16N2O/c1-11-6-5-9-17-14(18)10-13(16-15(11)17)12-7-3-2-4-8-12/h2-4,7-8,10-11H,5-6,9H2,1H3
• InChI Key： UMYYVAYVBUXWHG-UHFFFAOYSA-N
• SMILES： CC1C2=NC(C3C=CC=CC=3)=CC(=O)N2CCC1

Computed Properties

• Exact Mass: 240.12638
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 32.67